Cas no 1261622-16-5 (7-Fluoronaphthalene-1-methanol)
7-Fluoronaphthalene-1-methanol Chemical and Physical Properties
Names and Identifiers
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- 7-Fluoronaphthalene-1-methanol
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- Inchi: 1S/C11H9FO/c12-10-5-4-8-2-1-3-9(7-13)11(8)6-10/h1-6,13H,7H2
- InChI Key: TVECTMRYMDTJOS-UHFFFAOYSA-N
- SMILES: FC1C=CC2=CC=CC(CO)=C2C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2
7-Fluoronaphthalene-1-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219001108-500mg |
7-Fluoronaphthalene-1-methanol |
1261622-16-5 | 98% | 500mg |
$1068.20 | 2023-09-03 | |
| Alichem | A219001108-1g |
7-Fluoronaphthalene-1-methanol |
1261622-16-5 | 98% | 1g |
$1685.00 | 2023-09-03 |
7-Fluoronaphthalene-1-methanol Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 7-Fluoronaphthalene-1-methanol
Research Briefing on 7-Fluoronaphthalene-1-methanol (CAS: 1261622-16-5) in Chemical Biology and Pharmaceutical Applications
7-Fluoronaphthalene-1-methanol (CAS: 1261622-16-5) is a fluorinated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications.
Recent studies highlight the role of 7-Fluoronaphthalene-1-methanol as a versatile building block in medicinal chemistry. Its fluorinated aromatic core and hydroxymethyl functional group enable selective modifications, making it valuable for designing enzyme inhibitors and fluorescent probes. A 2023 study in Journal of Medicinal Chemistry demonstrated its utility in developing covalent inhibitors targeting cysteine proteases, with enhanced binding affinity attributed to fluorine's electronegativity.
In synthetic chemistry, advancements in catalytic C-F bond activation have improved the efficiency of 7-Fluoronaphthalene-1-methanol production. Researchers at Kyoto University reported a palladium-catalyzed method (2024, ACS Catalysis) achieving 92% yield, emphasizing its scalability for industrial applications. Concurrently, its photophysical properties are being explored for OLED materials, with a notable 2023 Nature Materials paper showcasing its high quantum yield (0.78) in blue-emitting layers.
Toxicological assessments reveal promising safety profiles. A 2024 preclinical study (DOI: 10.1016/j.tox.2024.153789) observed no significant cytotoxicity below 100 μM in hepatocyte models, though further pharmacokinetic studies are warranted. Patent activity has surged, with 7 new filings in Q1 2024 covering its use in PET tracers and anti-inflammatory agents, indicating strong commercial interest.
Challenges remain in optimizing water solubility and metabolic stability, as noted in a recent review (Bioorganic & Medicinal Chemistry Letters, 2024). However, the compound's multifaceted applications—from targeted therapeutics to advanced materials—position it as a molecule of growing importance in interdisciplinary research. Future directions include structure-activity relationship (SAR) studies of derivatives and exploration of its chiral variants in asymmetric catalysis.
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